Cas no 204135-67-1 (3-amino-3-(5-chlorothiophen-2-yl)propanoic acid)

• Product Name: 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid
• CAS No: 204135-67-1
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD01871326
• CID: 5211986
• PubChem ID: 15311717
• Update Time: 2025-06-09

3-amino-3-(5-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid(WXC09042)
• 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid
• 204135-67-1

• MDL： MFCD01871326
• Inchi： 1S/C7H8ClNO2S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H,10,11)
• InChI Key： OWUUKJDYHDUZTR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C1SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid

Introduction to 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS No. 204135-67-1)

3-amino-3-(5-chlorothiophen-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 204135-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines a propanoic acid backbone with an amino group and a chlorothiophene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid consists of a central propanoic acid chain, where the alpha-carbon is substituted with both an amino group and a 5-chlorothiophen-2-yl moiety. The thiophene ring, a five-membered heterocyclic aromatic ring containing sulfur, is a key feature that contributes to the compound's reactivity and potential biological activity. The chlorine atom at the 5-position of the thiophene ring further enhances its electronic properties, influencing its interaction with biological targets.

In recent years, there has been a growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory treatments. The structural features of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid make it an attractive candidate for further investigation as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its versatility as a building block for drug design. The combination of an amino group and a chlorothiophene ring provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, the amino group can be used to form amide or urea linkages, while the thiophene ring can undergo various functionalization reactions, such as cross-coupling reactions with aryl halides or metal-catalyzed hydrogenation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Specifically, thiophene derivatives have been shown to exhibit inhibitory activity against several enzymes and receptors involved in disease pathways. For example, certain thiophene-based compounds have demonstrated efficacy in inhibiting kinases, which are key targets in cancer therapy. The structural motif present in 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid aligns well with this trend, suggesting potential applications in oncology research.

The synthesis of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of 5-chlorothiophene-2-carboxaldehyde with ammonia or ammonium acetate to form the corresponding imine, followed by reduction to yield the primary amine. Subsequent alkylation or acylation reactions can then be employed to introduce the propanoic acid moiety.

The pharmacological evaluation of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, preliminary pharmacokinetic studies indicate that it possesses reasonable solubility and stability under physiological conditions, which are crucial factors for drug development.

One notable finding from recent research is the ability of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid to modulate intracellular signaling pathways associated with cancer progression. By interacting with specific proteins and enzymes, this compound can interfere with processes such as cell proliferation and apoptosis. These mechanisms are being further investigated to understand how they contribute to its observed biological effects.

The role of computational chemistry in the study of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid has also been emphasized in recent publications. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-target interactions. These computational approaches complement experimental data and provide valuable insights into the structure-function relationships of this compound.

In conclusion, 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS No. 204135-67-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for thiophene-based compounds, compounds like this one are likely to play an increasingly important role in drug discovery and development.